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Compound of Interest

Compound Name: (2-Iodoethyl)cyclopropane

CAS No.: 335449-19-9

Cat. No.: B1592595

Get Quote

Executive Summary & Risk Profile
(2-Iodoethyl)cyclopropane (CAS: 3365-19-9) presents a dual-hazard profile: it is an alkylating

agent (due to the labile iodide leaving group) and a strained ring system (cyclopropane).

Improper disposal risks not only environmental contamination but also personnel exposure to

potential mutagens.[1]

This guide moves beyond generic "organic waste" instructions. It provides a targeted protocol

ensuring the chemical stability of the cyclopropyl moiety is managed during the deactivation of

the alkyl iodide functionality.[1]

Core Directive: Treat as a High-Hazard Halogenated Organic. Do not mix with strong acids (risk

of exothermic ring opening) or strong oxidizers (liberation of toxic iodine vapor).[1]

Physicochemical Properties Relevant to Disposal[2][3]
[4][5]
Understanding the physical state is critical for selecting the correct waste stream.[1]
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Property Data Operational Implication

Physical State
Liquid (Colorless to light

yellow)

Must be stored in secondary

containment; strictly liquid

waste stream.

Boiling Point ~148°C (at 760 mmHg)

Low volatility reduces

inhalation risk compared to

methyl iodide, but aerosols

remain hazardous.[1]

Flash Point ~45°C (Combustible)

RCRA D001 (Ignitable).[1]

Must be grounded during

transfer.[1]

Density 1.7 g/mL

Heavier than water.[1] Will sink

in aqueous separators; forms

dense non-aqueous phase

liquids (DNAPL).[1]

Reactivity Light Sensitive; Acid Sensitive

Degrades to

(purple/brown color) upon light

exposure.[1] Strong acids

trigger ring opening.

Operational Disposal Workflows
Scenario A: Bulk Chemical Disposal (Expired or Surplus Stock)
Do not attempt to chemically neutralize bulk quantities (>10 mL) in the laboratory. The heat of

reaction and volume of reagents required create unnecessary risk.[1]

Segregation: Place the original container inside a secondary, sealable chemically resistant

bag (polyethylene).

Labeling: Affix a hazardous waste tag. Explicitly write: "Halogenated Organic. Contains Alkyl

Iodide.[1] High Iodine Content."[1]

Waste Stream: Move to the Halogenated Solvent Waste drum.[1]
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Note: Ensure the waste drum is compatible.[1] Do not add to drums containing strong

acids (e.g., Nitric/Sulfuric waste) or strong oxidizers.[1]

Final Fate: High-temperature incineration (approx. 1100°C) with scrubber systems for acid

gas (HI/I

) capture.

Scenario B: Trace Residue & Glassware Decontamination
Glassware containing residual (2-Iodoethyl)cyclopropane must be decontaminated before

leaving the fume hood to prevent cross-contamination.[1]

The Deactivation Solution (The "Quench"):

Composition: 10% Sodium Thiosulfate (

) in 50:50 Water/Ethanol.[1]

Mechanism: Thiosulfate acts as a nucleophile to displace the iodide and simultaneously

reduces any free iodine (

) liberated by light degradation.[1]

Protocol:

Rinse: Rinse the glassware with a minimal amount of acetone.[1] Collect this rinse in the

Halogenated Waste container.

Soak: Submerge the glassware in the Deactivation Solution for 12–24 hours.

Verify: If the solution turns yellow/brown, add more thiosulfate until clear.

Wash: Remove glassware, rinse with water, and proceed to standard detergent washing.[1]

Scenario C: Spill Management (<50 mL)
Immediate Action: Evacuate the immediate area. Don PPE (Nitrile gloves x2, Lab coat, Safety

Goggles).
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Contain: Surround the spill with an inert absorbent (Vermiculite or Sand).[1] Do not use

paper towels (flammability risk).[1]

Absorb: Cover the liquid completely.[1]

Deactivate (In-situ): If safe, mist the absorbent lightly with the Deactivation Solution (see

Scenario B) to suppress iodine vapor formation.[1]

Collect: Scoop the wet absorbent into a wide-mouth jar.

Disposal: Label as "Solid Debris contaminated with Halogenated Organics" and arrange for

EHS pickup.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision points for handling this specific compound,

ensuring no step leads to incompatible mixing.
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Start: (2-Iodoethyl)cyclopropane waste

Determine Waste Type
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Secondary Container
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Then Soak in Na2S2O3

Absorb with Vermiculite
Do NOT use paper

Label: Halogenated Organic
(Combustible)

Spent Rinse Solid Waste

Ship for Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of (2-Iodoethyl)cyclopropane, prioritizing

segregation for bulk amounts and chemical deactivation for trace residues.

Scientific Integrity: The "Why" Behind the Protocol
1. The Avoidance of Strong Acids: While many alkyl halides are treated with acid digestion, (2-
Iodoethyl)cyclopropane contains a cyclopropyl ring. This ring has a high strain energy (~27.5

kcal/mol).[1] Exposure to strong acids (like

often found in waste streams) can cause protonation of the ring, leading to ring opening and
uncontrolled exothermic rearrangement to allyl cations.[1] Therefore, this waste must never be
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added to Acid Waste streams.

2. The Role of Sodium Thiosulfate (

): Alkyl iodides degrade over time (especially in light) to form free iodine (

), which is toxic and corrosive. Thiosulfate serves a dual purpose:

Redox Control: It reduces

back to the harmless iodide ion (

).[1]

Nucleophilic Substitution: In the deactivation step, thiosulfate acts as a sulfur nucleophile,

displacing the iodine atom to form a non-volatile Bunte salt, effectively neutralizing the

alkylating capability of the molecule.[1]

Regulatory Compliance Codes (USA/RCRA)
When filling out your hazardous waste manifest, use the following codes. Note that while

specific "U-lists" exist for methyl iodide, (2-Iodoethyl)cyclopropane generally falls under

characteristic codes unless specified by local state law.

D001: Ignitable Waste (Flash point <60°C).[1]

F002/F003: Only applicable if mixed with listed halogenated/non-halogenated solvents (e.g.,

if rinsed with Acetone or DCM).[1]

Waste Description: "Waste Flammable Liquid, N.O.S. (Contains (2-
Iodoethyl)cyclopropane).[1] Halogenated."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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